2-((3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[5-cyano-4-(3-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H18N4O4S/c1-13-4-2-6-15(8-13)23-20(27)12-30-21-18(11-22)17(10-19(26)24-21)14-5-3-7-16(9-14)25(28)29/h2-9,17H,10,12H2,1H3,(H,23,27)(H,24,26)
• InChI Key: ZETLNNIVQLSASW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC(=CC=C3)[N+](=O)[O-])C#N
• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 683794-81-2

Description

2-((3-cyano-4-(3-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Anticancer Activity and Antioxidant Properties : Sayed et al. (2021) explored the synthesis and characterization of 5,6,7,8-tetrahydroisoquinolines bearing a 3(4)-nitrophenyl group. These compounds exhibit potential anticancer and antioxidant properties, which may relate to compounds similar to the one . The synthesis involved regioselective cyclocondensation, highlighting the compound's potential as a precursor in developing pharmacologically active agents (Sayed et al., 2021).

• Insecticidal Activity : The synthesis and toxicity of pyridine derivatives, including structures similar to the target compound, were investigated by Bakhite et al. (2014). These compounds showed significant insecticidal activity against the cowpea aphid, suggesting potential applications in agricultural pest control (Bakhite et al., 2014).

• Antimicrobial Activity : Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety, demonstrating antimicrobial activity. This suggests the potential of similar compounds for use in developing new antimicrobial agents (Bondock et al., 2008).

• Novel Synthesis Methods : Krivokolysko et al. (1998) developed new methods for synthesizing alkyl-substituted 6-oxo-3-cyano-1,4,5,6-tetrahydropyridine-2-thiolates, demonstrating the versatility of these compounds in chemical synthesis and potential pharmaceutical applications (Krivokolysko et al., 1998).

• Cardiotonic Properties : Krauze et al. (2005) investigated the cardiotonic properties of related compounds, indicating potential for development into new cardiotonic drugs. This research underscores the diverse therapeutic possibilities of such chemical structures (Krauze et al., 2005).